Cas no 1186-31-8 (4-Methylhept-1-en-4-ol)

4-Methylhept-1-en-4-ol structure
4-Methylhept-1-en-4-ol structure
Product Name:4-Methylhept-1-en-4-ol
CAS No:1186-31-8
MF:C8H16O
MW:128.212042808533
CID:83471
PubChem ID:136921
Update Time:2025-04-18

4-Methylhept-1-en-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1-hepten-4-ol
    • 4-methylhept-1-en-4-ol
    • 1-Hepten-4-ol,4-methyl
    • 1-methyl-1-propylbut-3-en-1-ol
    • 4-methyl-hept-1-en-4-ol
    • 4-methylhept-6-en-4-ol
    • Methyl-allyl-propyl-carbinol
    • FT-0694724
    • 1186-31-8
    • CS-0366629
    • MFCD00021838
    • 1-Hepten-4-ol, 4-methyl-
    • Allylmethylpropylcarbinol
    • DTXSID10922729
    • SCHEMBL9451200
    • 4-Methylhept-1-en-4-ol
    • MDL： MFCD00021838
    • Inchi： 1S/C8H16O/c1-4-6-8(3,9)7-5-2/h4,9H,1,5-7H2,2-3H3
    • InChI Key： PYKQMQBNPLNLPS-UHFFFAOYSA-N
    • SMILES： OC(C)(CC=C)CCC

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0,83 g/cm3
  • Melting Point: -31.5°C (estimate)
  • Boiling Point: 202.67°C (estimate)
  • Flash Point: 51°(124°F)
  • Refractive Index: 1.4359 (estimate)
  • PSA: 20.23000
  • LogP: 2.11360
  • Solubility: Insoluble in water

4-Methylhept-1-en-4-ol Security Information

  • HazardClass：3

4-Methylhept-1-en-4-ol Customs Data

  • HS CODE：2905290000
  • Customs Data：

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Methylhept-1-en-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B495225-50mg
4-Methylhept-1-en-4-ol
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 $ 50.00 2022-06-07
TRC
B495225-100mg
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100mg
 $ 65.00 2022-06-07
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B495225-500mg
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 $ 135.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4-Methylhept-1-en-4-ol
 1186-31-8 98%
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 ￥949.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437299-25g
4-Methylhept-1-en-4-ol
 1186-31-8 98%
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1437299-100g
4-Methylhept-1-en-4-ol
 1186-31-8 98%
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 ￥9590.00 2024-08-09

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